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Compound of Interest

Compound Name: Pentylcyclopropane

Cat. No.: B14749310 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for pentylcyclopropane was found in the

available resources. The following guidance is based on the chemical properties of structurally

similar compounds, such as cyclopropane and other flammable liquids. It is imperative to

consult a specific SDS for pentylcyclopropane as soon as it becomes available and to

conduct a thorough risk assessment before handling this chemical. This information is intended

for use by trained professionals in a laboratory setting.

Pentylcyclopropane is presumed to be a flammable liquid and should be handled with

appropriate safety precautions to minimize risks of ignition and exposure. Adherence to proper

personal protective equipment (PPE) protocols, safe handling procedures, and disposal plans

is essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)
When handling pentylcyclopropane, the following personal protective equipment is

recommended to ensure personal safety. This guidance is based on protocols for handling

flammable and potentially hazardous chemicals.
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PPE Category Item Specifications

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles

should always be worn to

protect against splashes. A

face shield worn over safety

goggles is recommended

when there is a higher risk of

splashing.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are generally

recommended for handling

flammable liquids.[1] Always

check the glove manufacturer's

resistance guide for

compatibility with

pentylcyclopropane or similar

chemicals.

Body Protection Flame-Retardant Lab Coat

A lab coat made of flame-

retardant material should be

worn and kept buttoned to

protect against splashes and

potential flash fires.[1]

Respiratory Protection Respirator

Use in a well-ventilated area,

such as a chemical fume hood.

[3][4] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used.[3][5]

Foot Protection Closed-Toe Shoes

Substantial, closed-toe shoes

are required to protect against

spills.[1][2]
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Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for safe handling.

The following table summarizes available data for pentylcyclopropane.

Property Value

Molecular Formula C8H16[6][7][8]

Molar Mass 112.21 g/mol [6][9]

Density 0.7427 g/cm³[6]

Boiling Point 128-129 °C[6]

Flash Point (estimated)
Not explicitly available, but presumed to be a

flammable liquid.[10]

Solubility in Water 0.02 g/L[8]

Operational Plan: Safe Handling and Storage
Handling:

All work with pentylcyclopropane should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[3][4]

Keep the compound away from heat, sparks, open flames, and other ignition sources.[10]

[11] No smoking should be permitted in the handling area.[3][11]

Use non-sparking tools and explosion-proof equipment.[10]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.[10]

Avoid contact with skin and eyes.[3] In case of contact, rinse the affected area immediately

and thoroughly with water.[10]

Avoid inhalation of vapor or mist.[3] If inhaled, move the individual to fresh air and seek

medical attention if they feel unwell.[10][11]
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Storage:

Store pentylcyclopropane in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed and properly labeled.[1][10]

Store in a designated flammable liquid storage cabinet away from incompatible materials

such as oxidizing agents.[1][12]

Disposal Plan
Proper disposal of pentylcyclopropane and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Collection: All waste containing pentylcyclopropane must be treated as hazardous

waste.[13] Collect waste in a designated, compatible, and properly labeled container.[13] Do

not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[13]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

with the chemical name "Pentylcyclopropane".[13]

Storage of Waste: Store the sealed waste container in a designated and secure satellite

accumulation area, away from sources of ignition and incompatible materials.[4]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

the material in accordance with all local, state, and federal regulations.[3][13] Do not dispose

of pentylcyclopropane down the drain.[1]

Contaminated PPE: Any personal protective equipment that becomes contaminated with

pentylcyclopropane should also be disposed of as hazardous waste.[1]
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Workflow for Safe Handling and Disposal of Pentylcyclopropane
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Caption: Workflow for the safe handling and disposal of pentylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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